Cas no 2171680-19-4 (2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2171680-19-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6473281
• PubChem ID: 165557847
• Update Time: 2025-05-20

2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• 2-cyclobutyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171298-90-9
• EN300-1523114
• 2-cyclobutyl-2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2-cyclobutyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171680-19-4
• 2171292-73-0
• EN300-1544712
• EN300-1570793

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)17-6-5-7-17)18-12-14-19(15-13-18)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24-25H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KFTFIHXQRPLPQO-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Introduction to 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171680-19-4)

2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, identified by its CAS number 2171680-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino-cyclohexylformamido segment. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl part, is a well-known protecting group in peptide synthesis. Its stability under mild conditions and ease of removal make it a preferred choice for the protection of amino groups during peptide coupling reactions. In the context of 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, this group likely plays a critical role in modulating the reactivity and stability of the compound, thereby influencing its potential biological activity.

The presence of the cyclobutyl group in the molecule introduces rigidity to the overall structure, which can affect both the solubility and binding affinity of the compound. Cyclobutyl-substituted molecules are often explored for their ability to interact with biological targets in specific orientations, thereby enhancing their pharmacological efficacy. Additionally, the cyclohexylformamido moiety adds another layer of complexity, potentially influencing the compound's solubility profile and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have shown that compounds featuring multiple aromatic rings, like those containing fluorene derivatives, tend to exhibit strong interactions with biological targets due to π-stacking effects. This property makes 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid a promising candidate for further investigation in drug discovery.

In addition to its structural complexity, this compound may exhibit unique physicochemical properties that make it suitable for various applications. For instance, its molecular weight and charge distribution could influence its absorption, distribution, metabolism, and excretion (ADME) profile. These factors are critical in determining the potential therapeutic value of a compound and its suitability for further development into a drug candidate.

Current research in medicinal chemistry increasingly focuses on designing molecules that can modulate biological pathways through multiple mechanisms. The combination of structural features such as the Fmoc group, cyclobutyl moiety, and amino-cyclohexylformamido segment in 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid suggests that it may possess multiple points of interaction with biological targets. Such multifunctionality is highly desirable in drug design as it can lead to enhanced efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and flow chemistry has significantly improved the efficiency of complex molecule synthesis. These advancements have made it possible to produce challenging compounds like 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid on a scalable basis, facilitating further research and development.

From a biological perspective, understanding how such complex molecules interact with their targets is crucial for optimizing their therapeutic potential. High-throughput screening (HTS) techniques combined with structure-based drug design have revolutionized the process of identifying novel drug candidates. By leveraging these technologies, researchers can rapidly assess the biological activity of compounds like 2171680-19-4, accelerating the drug discovery pipeline.

The role of computational tools in predicting biological activity cannot be overstated. Molecular docking studies have shown that compounds featuring fluorene derivatives often exhibit strong binding affinity to enzymes and receptors involved in critical biological pathways. This aligns well with the structural features of 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, suggesting that it may have significant therapeutic potential.

In conclusion, 2171680-19-4 represents a structurally sophisticated molecule with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an intriguing candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.